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This technical guide provides a detailed overview of the predicted spectroscopic data for 6-
Bromo-2-hexanol, a halogenated alcohol of interest to researchers and professionals in the
fields of organic synthesis, medicinal chemistry, and drug development. Due to the limited
availability of experimental spectra for 6-Bromo-2-hexanol in public databases, this document
presents predicted spectroscopic characteristics based on established principles of nuclear
magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). Data
from analogous compounds, such as 2-hexanol and other bromoalkanes, are used for
comparative analysis.

Predicted *H NMR Spectroscopic Data

The *H NMR spectrum of 6-Bromo-2-hexanol is expected to exhibit distinct signals
corresponding to the different proton environments in the molecule. The chemical shifts are
influenced by the electronegativity of the bromine and oxygen atoms.

Table 1: Predicted *H NMR Chemical Shifts and Splitting Patterns for 6-Bromo-2-hexanol
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Predicted Chemical Predicted

Protons . o Integration
Shift (6, ppm) Multiplicity

H1 (CHs-C) ~1.2 Doublet 3H

H2 (CH(OH)) ~3.8 Multiplet 1H

H3, H4, H5 (-CHa2-) 1.4-2.0 Multiplets 6H

H6 (-CH2Br) ~3.4 Triplet 2H

OH Variable Singlet (broad) 1H

Predicted **C NMR Spectroscopic Data

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. The
chemical shifts are influenced by the neighboring atoms, with carbons attached to the
electronegative bromine and oxygen atoms appearing further downfield.

Table 2: Predicted 3C NMR Chemical Shifts for 6-Bromo-2-hexanol

Carbon Atom Predicted Chemical Shift (6, ppm)
C1 (CHs) ~23
C2 (CHOH) ~68
C3 ~39
C4 ~25
C5 ~32
C6 (CH2Br) ~33

Predicted Infrared (IR) Spectroscopic Data

The IR spectrum is used to identify the functional groups present in a molecule. For 6-Bromo-
2-hexanol, the key characteristic absorptions would be from the hydroxyl (O-H) and the
carbon-bromine (C-Br) bonds.
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Table 3: Predicted Characteristic IR Absorption Bands for 6-Bromo-2-hexanol

. Predicted Absorption ) .
Functional Group - ( » Bond Vibration
ange (cm~

O-H (Alcohol) 3200-3600 (broad) Stretching
C-H (Alkane) 2850-3000 Stretching
C-O (Alcohol) 1050-1150 Stretching
C-Br 500-600 Stretching

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. Due to the presence of bromine, the mass spectrum of 6-Bromo-2-hexanol will
show a characteristic M+2 peak of nearly equal intensity to the molecular ion peak, owing to

the two major isotopes of bromine (7°Br and 81Br).

Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 6-Bromo-2-hexanol

m/z Interpretation

180/182 Molecular ion peak ([M]*)
162/164 Loss of H20 ([M-18]%)
101 Loss of Br ([M-79/81]%)
45 [C2Hs0]* fragment

Experimental Protocols

The acquisition of spectroscopic data for haloalkanes generally follows standard procedures.

NMR Spectroscopy: A sample of the compound is dissolved in a deuterated solvent (e.g.,
CDCIs) and placed in an NMR tube. *H and 3C NMR spectra are recorded on a spectrometer,

typically operating at a frequency of 300 MHz or higher for *H NMR.
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IR Spectroscopy: A thin film of the neat liquid is placed between two salt plates (e.g., NaCl or
KBr), or the sample is analyzed using an Attenuated Total Reflectance (ATR) accessory. The
spectrum is recorded using an FTIR spectrometer.

Mass Spectrometry: The sample is introduced into the mass spectrometer, often via a gas
chromatograph (GC-MS) for separation and purification. Electron ionization (EIl) is a common
method for generating ions, which are then separated based on their mass-to-charge ratio.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic methods and the
information they provide, as well as a general workflow for spectroscopic analysis.

Spectroscopic Analysis of 6-Bromo-2-hexanol
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Caption: Relationship between spectroscopic methods and structural information.
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General Spectroscopic Experimental Workflow
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Caption: A generalized workflow for spectroscopic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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